Cas no 1261920-60-8 (2-(4-Cyanophenyl)-4-fluorobenzoic acid)

• Product Name: 2-(4-Cyanophenyl)-4-fluorobenzoic acid
• CAS No: 1261920-60-8
• MF: C₁₄H₈FNO₂
• MW: 241.217226982117
• MDL: MFCD18319148
• CID: 2763551
• PubChem ID: 53225078
• Update Time: 2025-08-05

2-(4-Cyanophenyl)-4-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 1261920-60-8
• MFCD18319148
• 4'-Cyano-5-fluoro[1,1'-biphenyl]-2-carboxylic acid
• 2-(4-Cyanophenyl)-4-fluorobenzoic acid, 95%
• 2-(4-CYANOPHENYL)-4-FLUOROBENZOIC ACID
• DTXSID30688810
• 4'-Cyano-5-fluoro-[1,1'-biphenyl]-2-carboxylic acid
• 2-(4-Cyanophenyl)-4-fluorobenzoic acid

• MDL： MFCD18319148
• Inchi： 1S/C14H8FNO2/c15-11-5-6-12(14(17)18)13(7-11)10-3-1-9(8-16)2-4-10/h1-7H,(H,17,18)
• InChI Key： IJGDFLORMAXNMR-UHFFFAOYSA-N
• SMILES： FC1C=CC(C(=O)O)=C(C=1)C1C=CC(C#N)=CC=1

Computed Properties

• Exact Mass: 241.05390666Da
• Monoisotopic Mass: 241.05390666Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 61.1Ų

Additional information on 2-(4-Cyanophenyl)-4-fluorobenzoic acid

Introduction to 2-(4-Cyanophenyl)-4-fluorobenzoic Acid (CAS No. 1261920-60-8) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

2-(4-Cyanophenyl)-4-fluorobenzoic acid, identified by the chemical identifier CAS No. 1261920-60-8, is a fluorinated benzoic acid derivative featuring a cyano-substituted phenyl ring. This compound has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique structural properties and promising biological activities. The presence of both a fluorine atom and a cyano group introduces distinct electronic and steric effects, making it a valuable scaffold for designing novel therapeutic agents.

The molecular structure of 2-(4-cyanophenyl)-4-fluorobenzoic acid consists of a benzoic acid core substituted at the 4-position with a fluorine atom and at the 2-position with a cyanophenyl group. This arrangement imparts a combination of lipophilicity and electronic tunability, which are critical factors in drug design. The fluorine atom, known for its ability to modulate metabolic stability and binding affinity, enhances the compound's potential as a pharmacophore. Meanwhile, the cyano group contributes to hydrogen bonding capabilities and further diversifies its interaction with biological targets.

In recent years, 2-(4-cyanophenyl)-4-fluorobenzoic acid has been extensively studied for its role in developing small-molecule inhibitors targeting various biological pathways. One of the most notable areas of research involves its application in cancer therapy. Studies have demonstrated that this compound exhibits inhibitory effects on key enzymes involved in tumor proliferation, such as tyrosine kinases and poly(ADP-ribose) polymerases (PARPs). The fluorine substituent has been shown to enhance binding affinity to these targets, while the cyano group facilitates optimal positioning within the active site.

Furthermore, emerging research highlights the potential of 2-(4-cyanophenyl)-4-fluorobenzoic acid in modulating inflammatory pathways. Chronic inflammation is closely linked to numerous diseases, including cardiovascular disorders and neurodegenerative conditions. Preclinical studies have indicated that this compound can interact with inflammatory cytokine receptors, thereby reducing pro-inflammatory signaling. The precise balance of electronic and steric properties allows it to selectively inhibit key inflammatory mediators without affecting normal physiological processes.

The compound's structural features also make it an attractive candidate for developing antimicrobial agents. Antibiotic resistance poses a global health challenge, necessitating the discovery of novel therapeutic strategies. Preliminary investigations suggest that 2-(4-cyanophenyl)-4-fluorobenzoic acid can disrupt bacterial cell wall synthesis by interfering with essential enzymes involved in peptidoglycan assembly. The fluorine atom's ability to enhance bioavailability further improves its efficacy as an antimicrobial agent.

Another promising application lies in its potential use as an intermediate in synthesizing more complex bioactive molecules. Medicinal chemists have leveraged the versatility of 2-(4-cyanophenyl)-4-fluorobenzoic acid to develop derivatives with enhanced pharmacological properties. For instance, modifications at the cyano group have led to compounds with improved solubility and reduced toxicity, making them more suitable for clinical translation.

The synthesis of 2-(4-cyanophenyl)-4-fluorobenzoic acid involves multi-step organic reactions that highlight its synthetic accessibility while maintaining high purity standards. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to introduce the fluorine and cyano substituents efficiently. These methods ensure that the final product meets stringent pharmaceutical-grade requirements, enabling its use in downstream applications without concerns regarding impurities or byproducts.

From a computational chemistry perspective, virtual screening techniques have been instrumental in identifying novel applications for 2-(4-cyanophenyl)-4-fluorobenzoic acid. Molecular docking studies have revealed its potential binding interactions with proteins involved in metabolic disorders and neurodegenerative diseases. These insights have guided researchers toward designing next-generation therapeutics targeting these conditions.

The growing interest in fluorinated benzoic acids underscores their significance as pharmacological building blocks. The unique combination of electronic and steric effects provided by compounds like 2-(4-cyanophenyl)-4-fluorobenzoic acid (CAS No. 1261920-60-8) offers unparalleled opportunities for drug discovery. As research continues to uncover new biological functions and synthetic methodologies, this compound is poised to play an increasingly pivotal role in advancing therapeutic strategies across multiple disease domains.